(R)-4-Methylpyrrolidin-2-one
Overview
Description
(R)-4-Methylpyrrolidin-2-one, also known as MMP, is a chiral compound that has been widely studied in the scientific community due to its potential applications in various fields of research. It is an important intermediate in the synthesis of various pharmaceuticals and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Efficient Synthesis Methods
- An efficient and practical synthesis method for (R)-2-methylpyrrolidine, a compound related to (R)-4-Methylpyrrolidin-2-one, has been developed. This method provides a high yield and optical purity from readily available materials, highlighting its potential for scalable preparation in research applications (Zhao et al., 2006).
Use in Medicinal Chemistry
- (R)-4-Methylpyrrolidin-2-one derivatives have been used in the synthesis of complex molecules with potential medicinal applications. For example, the discovery of ABT-888, a potent PARP inhibitor for cancer treatment, involved the use of such derivatives (Penning et al., 2009).
Organic Synthesis Applications
- N-methylpyrrolidin-2-one hydrotribromide (MPHT), a derivative of (R)-4-Methylpyrrolidin-2-one, is a modern reagent used in various organic synthesis processes. It is utilized in bromination, oxidation, epoxide ring-opening reactions, and conversions of alkenes to aziridines, noted for its environmentally friendly character (Jain & Sain, 2010).
Catalysis and Chemical Transformations
- (R)-4-Methylpyrrolidin-2-one derivatives play a role in catalysis. For instance, they are used in the hydrogenation of tertiary amides at low temperatures and pressures, demonstrating their utility in facilitating complex chemical transformations (Burch et al., 2011).
Studies in Pharmacology
- While some studies involve the pharmacological properties of compounds structurally related to (R)-4-Methylpyrrolidin-2-one, such as R-96544 and its role in the development of experimental pancreatitis, these may indirectly indicate the broader scope of research applications for related compounds (Ogawa et al., 2005).
properties
IUPAC Name |
(4R)-4-methylpyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-4-2-5(7)6-3-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRKRGYRYEQYTOH-SCSAIBSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)NC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC(=O)NC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80460047 |
Source
|
| Record name | (R)-4-Methylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80460047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-Methylpyrrolidin-2-one | |
CAS RN |
260061-31-2 |
Source
|
| Record name | (R)-4-Methylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80460047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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